Cas no 885268-69-9 (4-Isoquinolineethanol,8-bromo-1,2,3,4-tetrahydro-)

• Product Name: 4-Isoquinolineethanol,8-bromo-1,2,3,4-tetrahydro-
• CAS No: 885268-69-9
• MF: C₁₁H₁₄BrNO
• MW: 256.138962268829
• CID: 710629
• PubChem ID: 53423272
• Update Time: 2025-04-19

4-Isoquinolineethanol,8-bromo-1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 4-Isoquinolineethanol,8-bromo-1,2,3,4-tetrahydro-
• 2-(8-bromo-1,2,3,4-tetrahydroisoquinolin-4-yl)ethanol
• 2-(8-bromo-1,2,3,4-tetrahydroisoquinolin-4-yl)ethan-1-ol
• DTXSID50698274
• 885268-69-9

• Inchi： 1S/C11H14BrNO/c12-11-3-1-2-9-8(4-5-14)6-13-7-10(9)11/h1-3,8,13-14H,4-7H2
• InChI Key： UGKRIEQXVISJOZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1CNCC2CCO

Computed Properties

• Exact Mass: 255.026
• Monoisotopic Mass: 255.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 32.3A^2

Experimental Properties

• PSA: 32.26000
• LogP: 2.34710